Cas no 595-46-0 (dimethylpropanedioic acid)

dimethylpropanedioic acid Properties

Names and Identifiers

• 2,2-Dimethylmalonic acid
• 2,2-DIMETHYLPROPANEDIOIC ACID
• DIMETHYL-PROPANEDIOIC ACID
• RARECHEM AL BO 1448
• dimethyl-propanedioicaci
• Dimethylmalonic
• Propanedioic acid, dimethyl-
• 2,2-Propanedicarboxylic acid
• Dimethylmalonic Acid
• dimethylpropanedioic acid
• dimethyl-malonic acid
• propanedioic acid dimethyl
• 2,2-dimethyl-propanedioic acid
• Propanedioic acid, 2,2-dimethyl-
• 55981WKX6B
• Malonic acid, dimethyl-
• 2,2-Dimethylmalonate
• 2,2-Propanedicarboxylate
• Dimethylmalonic acid, 98%
• AQ-917/40386832
• OREAFAJWWJHCOT-UHFFFAOYSA-N
• AS-12448
• UNII-55981WKX6B
• LMFA01170103
• AM20100452
• D2606
• NSC836
• F8881-3077
• CHEMBL3360549
• Dimethylmalonic acid, Standard for quantitative NMR, TraceCERT(R)
• 4-ACETOXY-BIPHENYL-4-CARBOXYLICACID
• EN300-37489
• SCHEMBL52160
• NSC-836
• CHEBI:111517
• CS-W007894
• Hydrogen 2,2-dimethylmalonate
• FT-0632477
• BDBM50038339
• Q27191232
• InChI=1/C5H8O4/c1-5(2,3(6)7)4(8)9/h1-2H3,(H,6,7)(H,8,9
• J-520371
• MU6
• EINECS 209-867-1
• DTXSID5060489
• AKOS005255257
• MFCD00004193
• 595-46-0
• DimethylmalonsA currencyure
• Dimethyl malonic acid
• AC-22740
• NS00034185
• A832359
• NSC 836
• HY-W007894
• SY016494
• Dimethylmalonic acid,98%
• DB-050524
• A10735
• +Expand

• MDL： MFCD00004193
• InChIKey： OREAFAJWWJHCOT-UHFFFAOYSA-N
• Inchi： 1S/C5H8O4/c1-5(2,3(6)7)4(8)9/h1-2H3,(H,6,7)(H,8,9)
• SMILES： O([H])C(C(C(=O)O[H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 132.04200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 132.042259
• Heavy Atom Count: 9
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 0.18180
• PSA: 74.60000
• Refractive Index: 1.4016 (estimate)
• Boiling Point: 292.77°C (rough estimate)
• Melting Point: 191-193 °C (lit.)
• Flash Point: 155.6℃
• Color/Form: Not available
• Solubility: Not available
• pka: 3.15(at 25℃)
• Density: 1.5633 (rough estimate)